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Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281

This technical support center is designed to assist researchers, scientists, and drug
development professionals in troubleshooting and preventing MES (2-(N-
morpholino)ethanesulfonic acid) buffer precipitation issues during their experiments.

Frequently Asked Questions (FAQS)

Q1: What is MES buffer and what is its effective pH range?

Al: MES is a zwitterionic buffer, one of the "Good's" buffers, widely used in biochemistry and
molecular biology.[1] Its chemical structure contains a morpholine ring and an ethanesulfonic
acid group.[1] The effective buffering range for MES is pH 5.5 to 6.7, with its pKa being
approximately 6.15 at 25°C.[1][2]

Q2: | observed a precipitate in my MES buffer after storing it in the refrigerator. What could be
the cause?

A2: Precipitation of MES buffer upon refrigeration is a common issue and can be attributed to a
few factors:

o Temperature-dependent solubility: The solubility of MES buffer decreases at lower
temperatures. A solution prepared at room temperature and close to its saturation point may
precipitate when cooled.
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e pH of the buffer: The free acid form of MES is less soluble than its sodium salt. If the pH of
your buffer is on the acidic side of its pKa (around 6.15), the equilibrium will favor the less
soluble free acid form, increasing the likelihood of precipitation at lower temperatures.[3]

o High concentration: Preparing MES buffer at a concentration that exceeds its solubility limit
at the storage temperature will inevitably lead to precipitation.

Q3: Can the quality of the MES powder affect its solubility and lead to precipitation?

A3: Yes, the quality of the MES powder is crucial. High-quality MES should be highly pure and
readily dissolve in water.[2] Inferior quality MES may contain impurities that can reduce its
solubility and contribute to precipitation.[2] One known potential contaminant in commercial
MES is oligo(vinylsulfonic acid) (OVS), a polyanionic substance that can interfere with
experiments involving RNA-binding proteins.

Q4: Does MES buffer interact with metal ions to form precipitates?

A4: MES is known for its weak metal-binding capacity.[1] It shows negligible binding to Cu(ll)
and only weakly binds to Ca(ll), Mg(ll), and Mn(ll).[1] This property makes it a suitable buffer
for experiments involving these metal ions, as it is unlikely to form precipitates through
chelation under typical experimental conditions.

Q5: Can the presence of organic solvents in my experiment cause MES buffer to precipitate?

A5: Yes, MES has limited solubility in most organic solvents such as methanol, ethanol, and
acetone.[2] If your experimental protocol involves the addition of organic solvents to an
agueous MES buffer, it can significantly reduce the solubility of MES and cause it to precipitate.

[2]

Data Presentation

MES Buffer Solubility in Water
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. MES Sodium Salt ( g/100
Temperature (°C) MES Free Acid ( g/100 mL)

mL)

Significantly higher than free
0 ~12.7 (as 0.65 M)[4] ]

acid
20 ~18.5[5] 33.5[6]
25 >6[2] Very soluble

Note: The solubility of MES sodium salt is considerably higher than that of the MES free acid.
Data for MES sodium salt at all listed temperatures was not readily available in a comparable
format.

Experimental Protocols
Protocol 1: Preparation of 0.1 M MES Buffer (pH 6.1)

Materials:

MES free acid (M.W. 195.24 g/mol)

Sodium Hydroxide (NaOH) solution (e.g., 1 M)

High-purity water (e.g., deionized or distilled)

Calibrated pH meter

Magnetic stirrer and stir bar

Volumetric flask (1 L)

Procedure:

e Weigh out 19.52 g of MES free acid.

o Add the MES powder to a beaker containing approximately 800 mL of high-purity water.

o Place the beaker on a magnetic stirrer and stir until the MES is completely dissolved.
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Slowly add the NaOH solution while monitoring the pH with a calibrated pH meter.
Continue adding NaOH dropwise until the pH reaches 6.1.

Transfer the solution to a 1 L volumetric flask.

Add high-purity water to bring the final volume to 1 L.

If required, sterilize the buffer by filtering it through a 0.22 um filter. Do not autoclave, as this
can cause the buffer to turn yellow.[7]

Store the buffer at 4°C in a tightly sealed container.[8]

Protocol 2: Qualitative Test for Gross Contamination

This simple protocol can help to quickly assess the quality of your MES powder.

Materials:

MES powder

High-purity water

Acetone

Two test tubes

Procedure:

Weigh 5 g of MES powder and add it to 100 mL of high-purity water in a beaker.

Stir and observe the dissolution. High-quality MES should dissolve quickly and form a clear
solution.[2]

Take a small aliquot of the dissolved MES solution and place it in a test tube.

To this test tube, add an equal volume of acetone.
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e Observe the solution. High-quality MES should not produce a significant precipitate upon the
addition of acetone.[2] The formation of a noticeable precipitate may indicate the presence of

impurities.

Troubleshooting Guides
Troubleshooting Precipitate Formation in MES Buffer

This guide will help you identify the cause of precipitation in your MES buffer and provide

solutions.
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‘Cause: Low temperature reduces MES solubily.

‘Cause: Organic solvent reduces MES solubilty.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for MES buffer precipitation.

Experimental Workflow for Preparing and Validating
MES Buffer
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This workflow outlines the steps for preparing a reliable MES buffer solution for your
experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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